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Compound of Interest

Compound Name: Pigment Red 264

Cat. No.: B1384101

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pigment Red 264 (C.l. 561300), chemically known as 3,6-bis(4-biphenylyl)-2,5-
dihydropyrrolo[3,4-c]pyrrole-1,4-dione, is a high-performance diketo-pyrrolo-pyrrole (DPP)
pigment.[1] It is recognized for its bluish-red shade, high transparency, and exceptional
fastness properties, making it suitable for demanding applications such as automotive coatings
and high-end industrial paints.[2][3][4] A thorough analytical characterization of Pigment Red
264 is crucial for quality control, formulation development, and regulatory compliance. This
document provides detailed application notes and experimental protocols for the
comprehensive analysis of this pigment.

Physicochemical Properties

A summary of the key physicochemical properties of Pigment Red 264 is presented in Table 1.

Table 1: Physicochemical Properties of Pigment Red 264
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Property Value Reference
Molecular Formula C30H20N202 [5]
Molecular Weight 440.49 g/mol [1]
CAS Number 88949-33-1 [2]
C.I. Number 561300 [2]
Appearance Red powder [5]
Shade Bluish-red [2]
Density 1.36 - 1.38 g/cm?3 [31[6]
Heat Resistance 300 - 320 °C [6]
Light Fastness 8 (Excellent) [6]
Oil Absorption 50 - 60 g/100g [2][5]

Analytical Techniques and Protocols

A multi-faceted analytical approach is required for the complete characterization of Pigment
Red 264. The following sections detail the experimental protocols for key analytical techniques.

Experimental Workflow

The general workflow for the analytical characterization of Pigment Red 264 is outlined below.
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Caption: General experimental workflow for the characterization of Pigment Red 264.

Spectroscopic Characterization

UV-Vis spectroscopy is employed to determine the electronic absorption properties of Pigment
Red 264, which are responsible for its color.

e Protocol:

o Sample Preparation: Prepare a dilute suspension of Pigment Red 264 in a suitable
solvent (e.g., N,N-Dimethylformamide or Toluene). Sonication may be required to achieve
a fine, stable dispersion.
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o Instrumentation: Use a double-beam UV-Vis spectrophotometer.
o Parameters:
» Wavelength Range: 200 - 800 nm.
= Scan Speed: Medium.
» Blank: Use the same solvent as used for the sample preparation.

o Analysis: Record the absorption spectrum and determine the wavelength of maximum
absorption (Amax). The spectrum for a red pigment is expected to show strong absorption
in the green region of the visible spectrum (approximately 495-570 nm).[7]

FTIR spectroscopy is used to identify the functional groups present in the Pigment Red 264
molecule, providing a molecular fingerprint.

e Protocol:

o Sample Preparation: The analysis can be performed on the solid powder using an
Attenuated Total Reflectance (ATR) accessory, which requires minimal sample
preparation.

o Instrumentation: Utilize an FTIR spectrometer equipped with an ATR accessory.
o Parameters:

» Spectral Range: 4000 - 400 cm™1,

» Resolution: 4 cm~1.

= Number of Scans: 24.

o Analysis: Identify characteristic absorption bands corresponding to the functional groups in
Pigment Red 264.

Table 2: Expected FTIR Absorption Bands for Pigment Red 264
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Functional Group Expected Wavenumber (cm—?)
N-H stretching 3100 - 3300
C-H stretching (aromatic) 3000 - 3100
C=0 stretching (lactam) 1650 - 1690
C=C stretching (aromatic) 1400 - 1600
C-N stretching 1200 - 1350

Crystallographic Characterization

XRD is a powerful technique for determining the crystal structure and phase purity of Pigment
Red 264. It has been reported that Pigment Red 264 crystallizes in a triclinic system.[1]

» Protocol:
o Sample Preparation: The sample is analyzed as a fine powder.
o Instrumentation: Employ a powder X-ray diffractometer.
o Parameters:
» Radiation Source: Cu Ka (A = 1.5406 A).
= 20 Range: 10° - 80°.
= Scan Speed: 5°/min.

o Analysis: The resulting diffraction pattern can be used to identify the crystalline phase and

compare it with reference data.

Thermal Analysis

TGA is used to evaluate the thermal stability and decomposition profile of Pigment Red 264.

e Protocol:

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b1384101?utm_src=pdf-body
https://www.benchchem.com/product/b1384101?utm_src=pdf-body
https://www.benchchem.com/product/b1384101?utm_src=pdf-body
https://www.benchchem.com/product/b1384101
https://www.benchchem.com/product/b1384101?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1384101?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

o Sample Preparation: Place a small, accurately weighed amount of the pigment powder
into a TGA pan.

o Instrumentation: Use a thermogravimetric analyzer.
o Parameters:

= Temperature Range: 30 °C to 900 °C.

» Heating Rate: 10 °C/min.

= Atmosphere: Air or an inert gas such as nitrogen.

o Analysis: The TGA curve shows weight loss as a function of temperature, indicating the
onset of decomposition.

DSC is used to determine phase transitions, such as melting point and glass transitions.
e Protocol:

o Sample Preparation: A small, accurately weighed amount of the pigment is sealed in a
DSC pan.

o Instrumentation: A differential scanning calorimeter.
o Parameters:

» Temperature Range: Typically from room temperature to above the expected melting
point.

» Heating Rate: A standard rate of 10 °C/min.
= Atmosphere: Inert (e.g., nitrogen).

o Analysis: The DSC thermogram will show endothermic or exothermic peaks corresponding
to thermal events.

Chromatographic Analysis
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HPLC is a key technique for assessing the purity of Pigment Red 264 and identifying any
impurities. A specific method for Pigment Red 264 may need to be developed and validated.
The following is a general protocol that can be used as a starting point.

e Protocol:

o Sample Preparation: Dissolve the pigment in a suitable solvent (e.g., DMF or a mixture of
solvents) and filter through a 0.45 um syringe filter.

o Instrumentation: An HPLC system with a UV-Vis detector.

o Parameters:

Column: C18 reversed-phase column (e.g., 4.6 mm x 250 mm, 5 yum).

= Mobile Phase: A gradient of an organic solvent (e.g., acetonitrile or methanol) and
water. The use of buffers or additives like formic acid may be necessary to improve

peak shape.
= Flow Rate: 1.0 mL/min.

» Detection Wavelength: The Amax determined by UV-Vis spectroscopy, or a wavelength
in the visible range where the pigment absorbs strongly (e.g., 488 nm or 538 nm for red

pigments).[8]

o Analysis: The chromatogram will show a major peak for Pigment Red 264 and smaller
peaks for any impurities. The purity can be calculated based on the peak areas.

Morphological and Elemental Analysis

SEM provides high-resolution images of the pigment's particle morphology, while EDX allows
for elemental analysis.

e Protocol:

o Sample Preparation: Mount a small amount of the pigment powder onto an SEM stub
using conductive adhesive tape. The sample may need to be sputter-coated with a
conductive material (e.g., gold or carbon) to prevent charging.
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o Instrumentation: A scanning electron microscope equipped with an EDX detector.
o Parameters:

» Accelerating Voltage: Typically 10-20 kV.

» Magnification: Varies depending on the desired level of detail.

o Analysis: SEM images will reveal the size, shape, and surface texture of the pigment
particles. The EDX spectrum will provide the elemental composition of the sample.

Logical Relationship of Analytical Techniques

The various analytical techniques are interconnected and provide a comprehensive
understanding of the pigment's properties.
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Caption: Interrelationship of analytical techniques and material properties.
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Conclusion

The analytical techniques and protocols outlined in this document provide a robust framework
for the comprehensive characterization of Pigment Red 264. By employing a combination of
spectroscopic, crystallographic, thermal, chromatographic, and microscopic methods,
researchers and scientists can ensure the quality, consistency, and performance of this high-
performance pigment in various applications. The provided data and protocols serve as a
valuable resource for quality control, research and development, and formulation optimization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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